Cas no 315695-04-6 (5-(prop-2-en-1-ylsulfanyl)-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-amine)

5-(prop-2-en-1-ylsulfanyl)-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-amine structure
315695-04-6 structure
Product Name:5-(prop-2-en-1-ylsulfanyl)-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-amine
CAS No:315695-04-6
MF:C13H15N3S2
MW:277.408299684525
CID:3061323
PubChem ID:1886677
Update Time:2025-04-21

5-(prop-2-en-1-ylsulfanyl)-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(allylthio)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine
    • STK829925
    • BIM-0019044.P001
    • SR-01000465277
    • Oprea1_191537
    • AKOS000269118
    • CBMicro_019027
    • EU-0041845
    • SR-01000465277-1
    • Z24151026
    • CCG-6714
    • Oprea1_353750
    • F0876-0002
    • 2-(ALLYLSULFANYL)-5,6,7,8-TETRAHYDRO[1]BENZOTHIENO[2,3-D]PYRIMIDIN-4-AMINE
    • 2-prop-2-enylsulfanyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-amine
    • 2-(allylthio)-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4-amine
    • 315695-04-6
    • 2-(prop-2-en-1-ylsulfanyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine
    • 5-(prop-2-en-1-ylsulfanyl)-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-amine
    • Inchi: 1S/C13H15N3S2/c1-2-7-17-13-15-11(14)10-8-5-3-4-6-9(8)18-12(10)16-13/h2H,1,3-7H2,(H2,14,15,16)
    • InChI Key: KNMBHGSZDTURIO-UHFFFAOYSA-N
    • SMILES: S1C2C(=C(N)N=C(N=2)SCC=C)C2=C1CCCC2

Computed Properties

  • Exact Mass: 277.07073984Da
  • Monoisotopic Mass: 277.07073984Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 105Ų

5-(prop-2-en-1-ylsulfanyl)-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-amine Pricemore >>

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